ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-(2-hydroxyethyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-2-20-14(19)17-5-3-13(4-6-17)16-9-7-15(8-10-16)11-12-18/h13,18H,2-12H2,1H3
• InChI Key: MMKLTJUNCTUCRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)CCO
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

Ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate, also known as HEPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications.

Mechanism of Action

Ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate binds to the sigma-1 receptor with high affinity and specificity, making it an ideal ligand for imaging the receptor. The binding of ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate to the sigma-1 receptor induces conformational changes in the receptor, leading to downstream signaling events that modulate various physiological processes.
Biochemical and Physiological Effects
ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate has been shown to have various biochemical and physiological effects, including analgesic, anxiolytic, and antidepressant effects. ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

Ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate has several advantages for lab experiments, including its high affinity and specificity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its well-established synthesis method. However, ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate also has limitations, including its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

Ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate has several potential future directions, including its use as a diagnostic tool for various neurological disorders, its use as a drug delivery system for targeting the central nervous system, and its use as a therapeutic agent for various neurological disorders. Further studies are needed to fully understand the potential applications of ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate and to address its limitations.

Synthesis Methods

Ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate can be synthesized using a multi-step process involving the reaction of piperidine with ethyl 4-bromobutyrate, followed by the reaction of the resulting compound with 2-(2-hydroxyethyl)piperazine. The final product is obtained by esterification with ethyl chloroformate. The synthesis method of ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate is well-established and has been used in various studies.

Scientific Research Applications

Ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate has been extensively studied for its potential use as a ligand for imaging the sigma-1 receptor in the central nervous system. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes, including pain perception, memory, and mood regulation. ethyl 4-[4-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.